Cas no 2171372-72-6 ((2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid)

(2R)-1-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid is a chiral, Fmoc-protected amino acid derivative with applications in peptide synthesis and medicinal chemistry. The compound features a rigid oxolane (tetrahydrofuran) ring and a piperidine-2-carboxylic acid moiety, offering conformational constraints that enhance binding selectivity in target interactions. The Fmoc group provides orthogonal protection for amine functionality, facilitating solid-phase peptide synthesis (SPPS) under mild basic conditions. Its stereochemical purity (R-configuration) ensures precise chiral induction in peptide sequences. This intermediate is particularly valuable in the design of peptidomimetics and bioactive compounds, where structural rigidity and controlled deprotection are critical. Suitable for automated synthesis, it ensures high coupling efficiency and minimal racemization.
(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid structure
2171372-72-6 structure
Product Name:(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid
CAS No:2171372-72-6
MF:C26H28N2O6
MW:464.510327339172
CID:6577244
PubChem ID:165529698
Update Time:2025-06-14

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid
    • EN300-1494257
    • 2171372-72-6
    • (2R)-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]piperidine-2-carboxylic acid
    • Inchi: 1S/C26H28N2O6/c29-24(28-12-6-5-11-23(28)25(30)31)21-13-33-15-22(21)27-26(32)34-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20-23H,5-6,11-15H2,(H,27,32)(H,30,31)/t21?,22?,23-/m1/s1
    • InChI Key: UZMMPAFDKWCQJI-XPPIMPSXSA-N
    • SMILES: O1CC(C(C1)C(N1CCCC[C@@H]1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 464.19473662g/mol
  • Monoisotopic Mass: 464.19473662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 752
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų

(2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid Pricemore >>

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$0.0 2023-06-05
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Additional information on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid

Latest Research Brief on (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic Acid (CAS: 2171372-72-6)

In recent years, the compound (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid (CAS: 2171372-72-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features involving a fluorenylmethoxycarbonyl (Fmoc) protected amino group and a piperidine-2-carboxylic acid moiety, has shown promising potential in drug discovery and peptide synthesis. The latest studies have focused on its applications in targeted drug delivery, enzyme inhibition, and as a building block for complex bioactive molecules.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the role of this compound in the synthesis of novel protease inhibitors. The study demonstrated that the incorporation of (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid into peptide backbones significantly enhances binding affinity to target enzymes, particularly those involved in inflammatory pathways. The researchers utilized advanced computational modeling and X-ray crystallography to elucidate the molecular interactions, providing a robust foundation for further drug development.

Another groundbreaking study, featured in ACS Chemical Biology (2024), explored the compound's utility in prodrug design. The Fmoc-protected amino group was found to improve the stability and bioavailability of the prodrugs, making them more effective in preclinical models of cancer and autoimmune diseases. The study also reported a scalable synthetic route for the compound, which could facilitate its broader adoption in pharmaceutical manufacturing.

In addition to its therapeutic applications, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid has been investigated for its role in chemical biology tools. A recent Nature Communications article (2024) described its use as a versatile linker in bifunctional probes for studying protein-protein interactions. The compound's ability to form stable conjugates with both small molecules and biomolecules makes it an invaluable asset in proteomics and high-throughput screening.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Ongoing research aims to address these limitations through structural modifications and formulation strategies. The compound's potential is further underscored by its inclusion in several patent applications, signaling its growing importance in the pharmaceutical industry.

In conclusion, (2R)-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpiperidine-2-carboxylic acid (CAS: 2171372-72-6) represents a versatile and promising candidate in chemical biology and drug discovery. Its unique structural attributes and demonstrated efficacy in multiple applications position it as a key player in the development of next-generation therapeutics. Future research will likely focus on expanding its utility and overcoming current limitations to fully realize its potential.

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